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Compound of Interest

Compound Name: Undecyl sulfide

CAS No.: 35599-82-7

Cat. No.: B1620296

Get Quote

Executive Summary
Diundecyl sulfide (DUS), CAS No. 35599-82-7, is a long-chain aliphatic thioether utilized as

an ashless extreme pressure (EP) additive. Unlike reactive polysulfides or acidic phosphate

esters, DUS acts as an "inactive" sulfur source. It remains chemically inert toward yellow

metals (copper, bronze) at ambient temperatures but decomposes tribochemically under high-

load conditions (>1 GPa contact pressure) to form a sacrificial iron sulfide (

) tribofilm.

This guide details the physicochemical profile of DUS, its mechanism of action, and a validated

protocol for blending and evaluating its load-carrying capacity using ASTM standards.

Chemical Profile & Properties[1][2][3]
Diundecyl sulfide consists of two undecyl (
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) alkyl chains bridged by a single sulfur atom. This structure confers high hydrolytic stability and
solubility in non-polar base stocks (PAO, Mineral Oils) compared to shorter-chain analogs.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Mechanism of Action
The efficacy of DUS relies on Tribochemical Activation. Unlike polysulfides (

) which have weak

bonds, the monosulfide

bonds in DUS require significant thermal or shear energy to cleave. This makes DUS an
"inactive" additive—it does not corrode copper at low temperatures but provides seizure
protection when the lubrication regime shifts from hydrodynamic to boundary lubrication.

Tribofilm Formation Pathway
Under extreme pressure, asperities (microscopic peaks on metal surfaces) collide, generating

flash temperatures exceeding 600°C.

Adsorption: DUS molecules physisorb onto the steel surface via the sulfur lone pairs.

Activation: High shear/heat cleaves the

bond.

Reaction: Released sulfur reacts with the iron surface to form iron sulfide (
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).

Protection: The

layer has a lower shear strength than the base metal, allowing it to shear sacrificially and
prevent adhesive wear (welding).
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Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Tribochemical activation pathway of Diundecyl Sulfide under extreme pressure

conditions.

Application Protocol: Formulation & Evaluation
Objective: To formulate a gear oil prototype using DUS and validate its EP performance against

a neat base oil.

Materials Required[1][4]
Base Oil: Polyalphaolefin (PAO 6) or Mineral Oil (SN150).

Additive: Diundecyl Sulfide (>95% purity).

Equipment: Magnetic stirrer, analytical balance, Four-Ball EP Tester (ASTM D2783).

Blending Procedure (Self-Validating)
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Calculation: Target a concentration of 2.0 wt% DUS.

Example: For 100g total blend, weigh 98g Base Oil + 2g DUS.

Mixing: Heat base oil to 40°C to lower viscosity. Add DUS slowly while stirring at 500 RPM.

Validation (Solubility Check):

Pass Criteria: Solution remains clear and homogeneous after cooling to 25°C for 4 hours.

Fail Criteria: Haze, phase separation, or precipitate formation.

Performance Testing: Four-Ball EP Method (ASTM
D2783)
This test determines the Weld Point (load at which lubrication fails completely) and Load-Wear

Index (LWI).

Workflow:

Cleaning: Sonicate steel balls (AISI 52100) in hexane for 10 mins.

Setup: Clamp three balls in the cup; fill with test lubricant until balls are submerged.

Run Sequence:

Speed: 1770 ± 60 RPM.

Duration: 10 seconds per load stage.

Temperature: Ambient (start).

Load Stepping: Start at 60 kgf. Increase load stepwise (e.g., 80, 100, 126, 160, 200 kgf) until

welding occurs.

Microscopy: Measure the Wear Scar Diameter (WSD) at non-welded stages.
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Figure 2: Step-by-step workflow for evaluating Extreme Pressure performance.

Data Analysis & Interpretation
The following table illustrates expected performance metrics when comparing neat PAO 6

against a PAO 6 + 2% DUS blend.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Key Insight: If the Weld Point does not increase significantly (>200 kgf), check the purity of the

DUS or consider synergistic combinations with phosphorus-based additives (e.g., amine

phosphates) to catalyze film formation.
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Safety & Handling
SDS Review: Diundecyl sulfide is generally low toxicity but may cause mild skin irritation.

Odor: Like most organic sulfides, it may have a characteristic sulfur odor. Handle in a fume

hood.

Disposal: Collect waste as hazardous chemical waste (sulfur-containing organics). Do not

drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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